(1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene
Overview
Description
(1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene is a complex organic compound characterized by its unique structure, which includes a diazacyclododecene ring substituted with pentan-3-yl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards.
Chemical Reactions Analysis
Types of Reactions
(1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The compound can participate in substitution reactions where one or more substituents are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often require controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.
Scientific Research Applications
(1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene has several scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for potential therapeutic properties and drug development.
Industry: Utilized in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism by which (1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
(1Z)-2-chloropent-1-en-1-amine: Another compound with a similar structural motif.
3-methyl-4-(pentan-2-yl)phenol: Shares similar substituent groups but differs in the core structure.
Uniqueness
(1Z)-3,12-Di(pentan-3-yl)-1,2-diazacyclododec-1-ene is unique due to its specific diazacyclododecene ring structure and the positioning of the pentan-3-yl groups
Properties
CAS No. |
74926-25-3 |
|---|---|
Molecular Formula |
C20H40N2 |
Molecular Weight |
308.5 g/mol |
IUPAC Name |
3,12-di(pentan-3-yl)-1,2-diazacyclododecene |
InChI |
InChI=1S/C20H40N2/c1-5-17(6-2)19-15-13-11-9-10-12-14-16-20(22-21-19)18(7-3)8-4/h17-20H,5-16H2,1-4H3 |
InChI Key |
NPJTTZZPHPOLFE-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)C1CCCCCCCCC(N=N1)C(CC)CC |
Origin of Product |
United States |
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